Cas no 115969-63-6 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(3,5-O-phosphinico-β-D-ribofuranosyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(3,5-O-phosphinico-β-D-ribofuranosyl)-
• CAS No: 115969-63-6
• MF: C₁₀H₁₂N₅O₆P
• MW: 329.205942153931
• CID: 6799472
• Update Time: 2024-10-21

1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(3,5-O-phosphinico-β-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(3,5-O-phosphinico-β-D-ribofuranosyl)-

• Inchi： 1S/C10H12N5O6P/c11-8-4-1-14-15(9(4)13-3-12-8)10-6(16)7-5(20-10)2-19-22(17,18)21-7/h1,3,5-7,10,16H,2H2,(H,17,18)(H2,11,12,13)/t5-,6-,7-,10-/m1/s1
• InChI Key： QPAKPKTWPHSHSA-DAGMQNCNSA-N
• SMILES： C1=NC(N)=C2C=NN([C@@H]3O[C@@H]4COP(O[C@H]4[C@H]3O)(O)=O)C2=N1

Experimental Properties

• Density: 2.47±0.1 g/cm3(Predicted)
• Boiling Point: 675.3±65.0 °C(Predicted)
• pka: 0.97±0.60(Predicted)